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Compound of Interest

Compound Name: 1,2-Diazidoethane

Cat. No.: B1593744 Get Quote

Disclaimer: 1,2-Diazidoethane is classified as a highly sensitive and dangerous explosive

material. Its synthesis, handling, and characterization should only be attempted by trained

professionals in specialized laboratories equipped for energetic materials research. The

information provided herein is for academic and research purposes only and does not

constitute a guide for its production or use. The PubChem database lists 1,2-diazidoethane as

"Forbidden" and "Discontinued (Explosive)," indicating its extreme hazard potential.[1]

Introduction
1,2-Diazidoethane (C₂H₄N₆) is a primary explosive belonging to the class of vicinal diazides,

characterized by the presence of two azide (-N₃) groups on adjacent carbon atoms. This

structural motif imparts a high degree of instability and energetic potential to the molecule. The

high nitrogen content (74.98% by mass) and the presence of two endoergic azide groups

contribute to a large positive heat of formation, which is a key indicator of a compound's

energetic nature. Upon decomposition, 1,2-diazidoethane is expected to release a significant

amount of energy, primarily through the exothermic formation of dinitrogen gas (N₂).

Due to its extreme sensitivity and hazardous nature, publicly available quantitative data on the

energetic properties of 1,2-diazidoethane is scarce. Research on such materials is often

restricted, and detailed findings are not always published in open literature. This guide,

therefore, will provide a comprehensive overview of the expected energetic characteristics of

1,2-diazidoethane based on the known properties of similar organic azides and the general
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principles of energetic materials science. It will also detail the standard experimental protocols

used to characterize such materials.

Data Presentation
A thorough search of scientific literature and chemical databases did not yield specific, publicly

available quantitative data for the energetic properties of 1,2-diazidoethane. Due to its

classification as a forbidden and discontinued explosive, such information is likely restricted.

Therefore, the following tables are presented as templates that would be used to summarize

such data if it were available.

Table 1: Thermochemical and Physical Properties of 1,2-Diazidoethane (Hypothetical Data)

Property Value Units Method

Molecular Formula C₂H₄N₆ - -

Molecular Weight 112.09 g/mol -

Density Not Available g/cm³ Gas Pycnometry

Heat of Formation

(ΔHf°)
Not Available kJ/mol

Bomb Calorimetry /

Computational

Decomposition

Temperature (Td)
Not Available °C

DSC/TGA (e.g., 5

°C/min)

Table 2: Sensitivity Properties of 1,2-Diazidoethane (Hypothetical Data)

Property Value Units Method

Impact Sensitivity Not Available J

Drop Weight Impact

Test (e.g., Bruceton

method)

Friction Sensitivity Not Available N BAM Friction Test

Electrostatic

Discharge (ESD)

Sensitivity

Not Available J ESD Sensitivity Test
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Table 3: Detonation Properties of 1,2-Diazidoethane (Hypothetical Data)

Property Value Units Method

Detonation Velocity

(VoD)
Not Available m/s

Detonation Velocity

Measurement (e.g.,

Dautriche method)

Detonation Pressure

(PCJ)
Not Available GPa

Calculated from VoD

and density

Synthesis and Decomposition Pathways
The synthesis of 1,2-diazidoethane is typically achieved through a nucleophilic substitution

reaction, where a suitable precursor, such as 1,2-dihaloethane, is reacted with an azide salt.
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Reactants

Process

Products

1,2-Dibromoethane
(Br-CH₂-CH₂-Br)

Nucleophilic Substitution
in a suitable solvent (e.g., DMF or DMSO)

Sodium Azide
(NaN₃)

1,2-Diazidoethane
(N₃-CH₂-CH₂-N₃)

Sodium Bromide
(NaBr)

 

Reactant

Stimulus

Products

1,2-Diazidoethane
(N₃-CH₂-CH₂-N₃)

Heat, Shock, or Friction

Ethylene
(H₂C=CH₂)

Decomposition

Dinitrogen Gas
(3 N₂)

Decomposition
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Synthesis & Purification

Sensitivity Testing Thermal Analysis

Performance Evaluation

Data Analysis & Reporting

Small-Scale Synthesis

Purification & Structural Confirmation
(NMR, IR, etc.)

Impact Sensitivity Friction Sensitivity ESD Sensitivity DSC / TGA

Detonation Velocity Heat of Formation
(Bomb Calorimetry)

Data Compilation & Hazard Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1593744?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593744?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1,2-Diazidoethane | C2H4N6 | CID 61176 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide on the Energetic
Properties of 1,2-Diazidoethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-
1-2-diazidoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diazidoethane
https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-1-2-diazidoethane
https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-1-2-diazidoethane
https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-1-2-diazidoethane
https://www.benchchem.com/product/b1593744#understanding-the-energetic-properties-of-1-2-diazidoethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

